Cas no 1545050-92-7 (3-methoxy-5-(oxiran-2-yl)methylpyridine)
3-methoxy-5-(oxiran-2-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-5-(oxiran-2-yl)methylpyridine
- AKOS020878409
- 1545050-92-7
- 3-methoxy-5-[(oxiran-2-yl)methyl]pyridine
- EN300-1839834
-
- Inchi: 1S/C9H11NO2/c1-11-8-2-7(4-10-5-8)3-9-6-12-9/h2,4-5,9H,3,6H2,1H3
- InChI Key: YCGJMIYSTSSDJY-UHFFFAOYSA-N
- SMILES: O1CC1CC1C=NC=C(C=1)OC
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.6Ų
3-methoxy-5-(oxiran-2-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1839834-1.0g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 1g |
$0.0 | 2023-05-26 | ||
| Enamine | EN300-1839834-0.05g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-0.1g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-0.25g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-0.5g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-1g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-2.5g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-5g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 5g |
$2235.0 | 2023-09-19 | ||
| Enamine | EN300-1839834-10g |
3-methoxy-5-[(oxiran-2-yl)methyl]pyridine |
1545050-92-7 | 10g |
$3315.0 | 2023-09-19 |
3-methoxy-5-(oxiran-2-yl)methylpyridine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-methoxy-5-(oxiran-2-yl)methylpyridine
Recent Advances in the Study of 3-Methoxy-5-(oxiran-2-yl)methylpyridine (CAS: 1545050-92-7)
In recent years, the compound 3-methoxy-5-(oxiran-2-yl)methylpyridine (CAS: 1545050-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing pyridine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting inflammatory and neurodegenerative diseases. The unique structural features of this compound, including its reactive epoxide moiety, make it a valuable intermediate in the synthesis of biologically active molecules.
A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 3-methoxy-5-(oxiran-2-yl)methylpyridine. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's ability to act as a Michael acceptor, enabling its participation in nucleophilic addition reactions with biological nucleophiles such as thiols and amines. This reactivity is particularly relevant in the design of covalent inhibitors for enzymes involved in disease pathways.
Further investigations into the pharmacological properties of 3-methoxy-5-(oxiran-2-yl)methylpyridine revealed its potential as a modulator of the Nrf2-ARE pathway, which plays a critical role in cellular defense mechanisms against oxidative stress. In vitro assays demonstrated that the compound could induce the expression of antioxidant enzymes, suggesting its utility in the treatment of conditions associated with oxidative damage, such as Parkinson's disease and chronic inflammation. These findings were supported by molecular docking studies, which identified potential binding interactions between the compound and key regulatory proteins in the Nrf2 pathway.
Another significant development in the research of 3-methoxy-5-(oxiran-2-yl)methylpyridine is its application in the design of prodrugs. A recent patent application disclosed the use of this compound as a linker in antibody-drug conjugates (ADCs), where its epoxide group facilitates stable conjugation with monoclonal antibodies. The resulting ADCs exhibited enhanced tumor-targeting capabilities and reduced off-target toxicity in preclinical models, highlighting the compound's versatility in drug delivery systems.
Despite these advancements, challenges remain in the clinical translation of 3-methoxy-5-(oxiran-2-yl)methylpyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and in vivo studies. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry and drug discovery.
In conclusion, 3-methoxy-5-(oxiran-2-yl)methylpyridine (CAS: 1545050-92-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and diverse biological activities make it a subject of ongoing research, with potential applications ranging from neurodegenerative diseases to targeted cancer therapies. Future studies should focus on optimizing its pharmacokinetic profile and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.
1545050-92-7 (3-methoxy-5-(oxiran-2-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)